molecular formula C9H9F3O2 B8800962 4-Ethoxy-2-(trifluoromethyl)-phenol

4-Ethoxy-2-(trifluoromethyl)-phenol

Cat. No. B8800962
M. Wt: 206.16 g/mol
InChI Key: FFFDNYUQDANXCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Ethoxy-2-(trifluoromethyl)-phenol is a useful research compound. Its molecular formula is C9H9F3O2 and its molecular weight is 206.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Ethoxy-2-(trifluoromethyl)-phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Ethoxy-2-(trifluoromethyl)-phenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H9F3O2

Molecular Weight

206.16 g/mol

IUPAC Name

4-ethoxy-2-(trifluoromethyl)phenol

InChI

InChI=1S/C9H9F3O2/c1-2-14-6-3-4-8(13)7(5-6)9(10,11)12/h3-5,13H,2H2,1H3

InChI Key

FFFDNYUQDANXCE-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=C(C=C1)O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Acetic acid (21.3 g) was added to a mixture of THF (200 mL) and Compound (d) (8.28 g) at room temperature, and the mixture was stirred at 0° C. under a nitrogen atmosphere. After adding 30% hydrogen peroxide water (40.1 g) dropwise, the resulting reaction mixture was carefully heated and stirred at 50° C. for 4 hours. Saturated aqueous sodium hydrogen sulfite (200 mL) was then slowly added dropwise at 0° C., and the reaction mixture was extracted three times with ether. The organic layers were combined, washed with aqueous saturated sodium hydrogen sulfite, and dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure to obtain 6.67 g of Compound (e).
Quantity
21.3 g
Type
reactant
Reaction Step One
Name
Compound ( d )
Quantity
8.28 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Name
hydrogen peroxide water
Quantity
40.1 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Three

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